Cas no 21147-23-9 (Benzoic acid,2-(4-hydroxybenzoyl)-, methyl ester)

• Product Name: Benzoic acid,2-(4-hydroxybenzoyl)-, methyl ester
• CAS No: 21147-23-9
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• CID: 242004
• PubChem ID: 53422896
• Update Time: 2024-10-31

Benzoic acid,2-(4-hydroxybenzoyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(4-hydroxybenzoyl)-, methyl ester
• 2-(4-Hydroxy-benzoyl)-benzoesaeure-methylester
• 2-(4-Hydroxybenzoyl)benzoicacid methyl ester
• 2,4-DIMETHOXY-4HYDROXYBENZOPHENONE
• 2-Carbomethoxy-4'-hydroxybenzophenone
• AG-E-55157
• Benzoicacid, o-(p-hydroxybenzoyl)-, methyl ester (8CI)
• CTK4E5966
• KB-225
• Methyl 2-(4'-hydroxybenzoyl)benzoate
• Methyl2-(4-hydroxybenzoyl)benzoate
• SureCN6893300
• 2-(4-Hydroxybenzoyl)benzoic acid methyl ester
• Benzoic acid, 2-(4-hydroxybenzoyl)-, methyl ester
• methyl 2-[(4-hydroxyphenyl)carbonyl]benzoate
• Pitofenone hydrochloride IHS Impurity B
• Impurity MeKHBB
• Methyl 2-(4-hydroxybenzoyl)benzoate
• (4-Hydroxy-2,4-dimethoxycyclohexa-1,5-dien-1-yl)(phenyl)methanone
• DTXSID30698171
• 21147-23-9
• SCHEMBL6893300
• (4-hydroxy-2,4-dimethoxycyclohexa-1,5-dien-1-yl)-phenylmethanone
• 4-BENZOYL-1,5-DIMETHOXYCYCLOHEXA-2,4-DIEN-1-OL

• Inchi： 1S/C15H12O4/c1-19-15(18)13-5-3-2-4-12(13)14(17)10-6-8-11(16)9-7-10/h2-9,16H,1H3
• InChI Key： IKMDAJBBMNDKJY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1C(=O)C1=CC=C(O)C=C1

Computed Properties

• Exact Mass: 256.07356
• Monoisotopic Mass: 260.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.256±0.06 g/cm3(Predicted)
• Boiling Point: 415.4±25.0 °C(Predicted)
• PSA: 63.6
• LogP: 2.64040
• pka: 7.60±0.15(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones